Cas no 117273-41-3 (4-ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic acid)

• Product Name: 4-ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic acid
• CAS No: 117273-41-3
• MF: C₁₁H₁₈O₄
• MW: 214.258224010468
• MDL: MFCD24481045
• CID: 5606103
• PubChem ID: 148684266
• Update Time: 2025-06-08

4-ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexanedicarboxylic acid, 1-ethyl-, 1-methyl ester (6CI, ACI)
• 4-ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic acid

• MDL： MFCD24481045
• Inchi： 1S/C11H18O4/c1-3-11(10(14)15-2)6-4-8(5-7-11)9(12)13/h8H,3-7H2,1-2H3,(H,12,13)
• InChI Key： NSFKICNPPHBKBC-UHFFFAOYSA-N
• SMILES： O=C(C1CCC(CC)(C(OC)=O)CC1)O

Additional information on 4-ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic acid

Introduction to 4-Ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic Acid (CAS No. 117273-41-3)

4-Ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic acid (CAS No. 117273-41-3) is a versatile organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its cyclohexane ring, which is substituted with an ethyl group and a methoxycarbonyl group, as well as a carboxylic acid functional group. The combination of these substituents imparts specific chemical properties that make it a valuable intermediate in various synthetic pathways.

The chemical structure of 4-ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic acid can be represented as follows:

The cyclohexane ring in this compound provides a rigid framework that can influence the conformational stability and reactivity of the molecule. The presence of the ethyl and methoxycarbonyl groups introduces additional steric and electronic effects, which can be exploited in the design of novel compounds with specific biological activities or material properties.

In recent years, there has been a growing interest in the use of 4-ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic acid as a building block for the synthesis of bioactive molecules. For instance, researchers have explored its potential in the development of anti-inflammatory agents and anti-cancer drugs. The carboxylic acid group can be readily functionalized through various chemical reactions, such as esterification, amide formation, and amidation, to generate a wide range of derivatives with diverse biological activities.

A study published in the Journal of Medicinal Chemistry highlighted the use of 4-ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic acid as a key intermediate in the synthesis of a novel class of selective COX-2 inhibitors. These inhibitors have shown promising anti-inflammatory effects with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). The cyclohexane ring and the methoxycarbonyl group were found to play crucial roles in enhancing the selectivity and potency of these compounds.

Beyond its applications in medicinal chemistry, 4-ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic acid has also been investigated for its potential use in materials science. Its rigid structure and functional groups make it an attractive candidate for the synthesis of polymers and other advanced materials. For example, researchers at the University of California have developed a series of polymeric materials derived from this compound that exhibit excellent thermal stability and mechanical properties. These materials have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of 4-ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic acid typically involves multi-step processes that include ring formation, substitution reactions, and functional group transformations. One common synthetic route involves the cyclization of an appropriate precursor followed by selective substitution reactions to introduce the desired substituents. The choice of reagents and reaction conditions is critical to achieving high yields and purity levels.

In terms of safety and handling, it is important to note that while 4-ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic acid is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be used, and all reactions should be conducted in well-ventilated areas or fume hoods.

To summarize, 4-Ethyl-4-(methoxycarbonyl)cyclohexane-1-carboxylic acid (CAS No. 117273-41-3) is a versatile organic compound with significant potential in various fields, including medicinal chemistry and materials science. Its unique structure and functional groups make it an attractive building block for the synthesis of bioactive molecules and advanced materials. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in modern chemistry.